tert-Butyl 7-hydroxy-5-thia-2-azaspiro[3.4]octane-2-carboxylate 5,5-dioxide

• IUPAC Name: tert-butyl 7-hydroxy-5,5-dioxo-5λ6-thia-2-azaspiro[3.4]octane-2-carboxylate
• InChI: InChI=1S/C11H19NO5S/c1-10(2,3)17-9(14)12-6-11(7-12)4-8(13)5-18(11,15)16/h8,13H,4-7H2,1-3H3
• InChI Key: ZKCKSGZYCIBCKJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2(C1)CC(CS2(=O)=O)O
• Molecular Formula: C11H19NO5S
• DSSTOX Substance ID: DTXSID201116420
• Molecular Weight: 277.34 g/mol
• CAS RN: 1453315-78-0

Description

The compound “tert-Butyl 7-hydroxy-5-thia-2-azaspiro[3.4]octane-2-carboxylate” is a type of heterocyclic building block. It’s used in research and has the molecular formula C11H19NO3S.

Molecular Structure Analysis

The molecular structure of similar compounds involves a spirocyclic scaffold, which provides a unique three-dimensional profile. This structure is often used in drug discovery due to its potential for diversification.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 245.34. Other physical and chemical properties such as boiling point, density, and toxicity aren’t specified in the sources I found.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques : The compound has been synthesized using intramolecular lactonization reactions and characterized using 1H NMR spectroscopy and high-resolution mass spectrometry. It's noted for its bicyclo[2.2.2]octane structure, which includes a lactone moiety and a piperidine ring (Moriguchi et al., 2014).

• Molecular Structure Determination : The compound's structure has been determined through single crystal X-ray diffraction analysis. The crystal exhibits a monoclinic space group, highlighting its complex geometric arrangement (Moriguchi et al., 2014).

Applications in Drug Synthesis

• Building Blocks for Polyketides : It serves as a building block in the synthesis of polyketides, contributing to the development of compounds like arenamides A and C, known for their antitumor activity (Shklyaruck, 2015).

• Access to Novel Compounds : It provides a convenient entry point for creating new compounds, especially for exploring chemical spaces complementary to piperidine ring systems, which are significant in drug development (Meyers et al., 2009).

Chemical Transformations

• Chemical Rearrangements : The compound undergoes acid-catalyzed rearrangements, leading to protected amines, which are crucial in synthesizing derivatives like 3-amino-3-deoxy-D-altrose (Nativi et al., 1989).

• Stereochemical Control : It's involved in reactions like ring-closing iodoamination, playing a role in controlling stereochemistry, which is vital in the synthesis of complex organic molecules (Brock et al., 2012).

Spectroscopic Applications

• NMR Spectroscopy : The compound's derivatives have been used to assign absolute configurations using NOESY correlations, aiding in the structural determination of complex molecules (Jakubowska et al., 2013).

Miscellaneous Applications

• Drug Discovery Modules : The compound's structural diversity makes it a valuable module for drug discovery, especially in synthesizing thia/oxa-azaspiro[3.4]octanes (Li et al., 2013).

• Experimental Evidence in Photochemical and Thermal Rearrangements : It provides experimental evidence supporting stereoelectronic control theory in photochemical and thermal rearrangements of oxaziridines (Lattes et al., 1982).

Safety and Hazards

The safety and hazards associated with this compound aren’t detailed in the sources I found. It’s important to handle all chemical compounds with care and follow appropriate safety protocols.